Cas no 162810-06-2 (1H-2-Benzopyran-7-carboxylicacid, 3,4-dihydro-1,6,8-trihydroxy-3,4,5-trimethyl-)

162810-06-2 structure
Product name:1H-2-Benzopyran-7-carboxylicacid, 3,4-dihydro-1,6,8-trihydroxy-3,4,5-trimethyl-
1H-2-Benzopyran-7-carboxylicacid, 3,4-dihydro-1,6,8-trihydroxy-3,4,5-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-2-Benzopyran-7-carboxylicacid, 3,4-dihydro-1,6,8-trihydroxy-3,4,5-trimethyl-
- Citrininhydrate
- 1,6,8-trihydroxy-3,4,5-trimethyl-3,4-dihydro-1H-isochromene-7-carboxylic acid
- 162810-06-2
- 1,6,8-Trihydroxy-3,4,5-trimethyl-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid
- DTXSID50552988
- Citrinin hydrate
-
- Inchi: InChI=1S/C13H16O6/c1-4-6(3)19-13(18)8-7(4)5(2)10(14)9(11(8)15)12(16)17/h4,6,13-15,18H,1-3H3,(H,16,17)
- InChI Key: MBTAFMZUDOUGPS-UHFFFAOYSA-N
- SMILES: OC1C2C(O)=C(C(O)=O)C(O)=C(C)C=2C(C)C(C)O1
Computed Properties
- Exact Mass: 268.09468
- Monoisotopic Mass: 268.09468823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 107.22
1H-2-Benzopyran-7-carboxylicacid, 3,4-dihydro-1,6,8-trihydroxy-3,4,5-trimethyl- Related Literature
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Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
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Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356
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Judith Hierold,David W. Lupton Org. Biomol. Chem., 2013,11, 6150-6160
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
162810-06-2 (1H-2-Benzopyran-7-carboxylicacid, 3,4-dihydro-1,6,8-trihydroxy-3,4,5-trimethyl-) Related Products
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